Cas no 2228618-45-7 (tert-butyl N-(1,1-dimethoxy-3-oxopropan-2-yl)-N-methylcarbamate)

Technical Introduction: Tert-butyl N-(1,1-dimethoxy-3-oxopropan-2-yl)-N-methylcarbamate is a protected amino acid derivative featuring a tert-butyl carbamate (Boc) group and a 1,1-dimethoxy-3-oxopropan-2-yl moiety. This compound is valuable in organic synthesis, particularly in peptide chemistry, where its Boc group provides stability under basic conditions and selective deprotection under acidic conditions. The dimethoxy ketone functionality offers versatility for further transformations, such as reductive amination or nucleophilic additions. Its structural features make it a useful intermediate for constructing complex molecules with controlled stereochemistry. The compound is typically handled under inert conditions to preserve its reactivity and purity.

tert-butyl N-(1,1-dimethoxy-3-oxopropan-2-yl)-N-methylcarbamate structure

2228618-45-7 structure

Product Name:tert-butyl N-(1,1-dimethoxy-3-oxopropan-2-yl)-N-methylcarbamate

CAS No:2228618-45-7

MF:C₁₁H₂₁NO₅

MW:247.288143873215

CID:6334092

PubChem ID:165672362

Update Time:2025-05-19

tert-butyl N-(1,1-dimethoxy-3-oxopropan-2-yl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

- tert-butyl N-(1,1-dimethoxy-3-oxopropan-2-yl)-N-methylcarbamate
- 2228618-45-7
- EN300-1999689
- Inchi： 1S/C11H21NO5/c1-11(2,3)17-10(14)12(4)8(7-13)9(15-5)16-6/h7-9H,1-6H3
- InChI Key： KZTLWIFHJICFIT-UHFFFAOYSA-N
- SMILES： O(C(N(C)C(C=O)C(OC)OC)=O)C(C)(C)C

Computed Properties

Exact Mass: 247.14197277g/mol
Monoisotopic Mass: 247.14197277g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 7
Complexity: 257
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 65.1Å²

tert-butyl N-(1,1-dimethoxy-3-oxopropan-2-yl)-N-methylcarbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1999689-1g	tert-butyl N-(1,1-dimethoxy-3-oxopropan-2-yl)-N-methylcarbamate	2228618-45-7	1g	$1272.0	2023-09-16
Enamine	EN300-1999689-5g	tert-butyl N-(1,1-dimethoxy-3-oxopropan-2-yl)-N-methylcarbamate	2228618-45-7	5g	$3687.0	2023-09-16
Enamine	EN300-1999689-10g	tert-butyl N-(1,1-dimethoxy-3-oxopropan-2-yl)-N-methylcarbamate	2228618-45-7	10g	$5467.0	2023-09-16
Enamine	EN300-1999689-0.05g	tert-butyl N-(1,1-dimethoxy-3-oxopropan-2-yl)-N-methylcarbamate	2228618-45-7	0.05g	$1068.0	2023-09-16
Enamine	EN300-1999689-0.1g	tert-butyl N-(1,1-dimethoxy-3-oxopropan-2-yl)-N-methylcarbamate	2228618-45-7	0.1g	$1119.0	2023-09-16
Enamine	EN300-1999689-0.25g	tert-butyl N-(1,1-dimethoxy-3-oxopropan-2-yl)-N-methylcarbamate	2228618-45-7	0.25g	$1170.0	2023-09-16
Enamine	EN300-1999689-0.5g	tert-butyl N-(1,1-dimethoxy-3-oxopropan-2-yl)-N-methylcarbamate	2228618-45-7	0.5g	$1221.0	2023-09-16
Enamine	EN300-1999689-1.0g	tert-butyl N-(1,1-dimethoxy-3-oxopropan-2-yl)-N-methylcarbamate	2228618-45-7	1g	$1272.0	2023-06-01
Enamine	EN300-1999689-2.5g	tert-butyl N-(1,1-dimethoxy-3-oxopropan-2-yl)-N-methylcarbamate	2228618-45-7	2.5g	$2492.0	2023-09-16
Enamine	EN300-1999689-5.0g	tert-butyl N-(1,1-dimethoxy-3-oxopropan-2-yl)-N-methylcarbamate	2228618-45-7	5g	$3687.0	2023-06-01

tert-butyl N-(1,1-dimethoxy-3-oxopropan-2-yl)-N-methylcarbamate Related Literature

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Additional information on tert-butyl N-(1,1-dimethoxy-3-oxopropan-2-yl)-N-methylcarbamate

Comprehensive Overview of tert-butyl N-(1,1-dimethoxy-3-oxopropan-2-yl)-N-methylcarbamate (CAS No. 2228618-45-7)

The compound tert-butyl N-(1,1-dimethoxy-3-oxopropan-2-yl)-N-methylcarbamate (CAS No. 2228618-45-7) is a specialized organic molecule with significant applications in pharmaceutical and chemical synthesis. Its unique structure, featuring a tert-butyl group, a dimethoxy moiety, and a carbamate functional group, makes it a valuable intermediate in the development of bioactive compounds. Researchers and industry professionals often search for this compound due to its role in peptide synthesis, drug discovery, and proteomics research.

In recent years, the demand for high-purity intermediates like tert-butyl N-(1,1-dimethoxy-3-oxopropan-2-yl)-N-methylcarbamate has surged, driven by advancements in bioconjugation techniques and targeted drug delivery systems. This compound is particularly relevant in the context of antibody-drug conjugates (ADCs), a hot topic in oncology research. Its ability to act as a protecting group for amines during synthetic processes further enhances its utility in organic chemistry and medicinal chemistry.

The synthesis of tert-butyl N-(1,1-dimethoxy-3-oxopropan-2-yl)-N-methylcarbamate involves multi-step reactions, often starting from readily available precursors like methylglyoxal and tert-butyl carbamate. Its CAS No. 2228618-45-7 serves as a unique identifier in chemical databases, ensuring accurate referencing in patents and scientific literature. The compound's stability under mild conditions makes it a preferred choice for solid-phase peptide synthesis (SPPS), a technique widely used in biotechnology and pharmaceutical manufacturing.

From an SEO perspective, users frequently search for terms like "tert-butyl carbamate derivatives", "dimethoxy ketone applications", and "N-methylcarbamate synthesis". These keywords reflect the growing interest in green chemistry and sustainable synthesis methods, which align with the compound's potential for low-waste production. Additionally, its relevance to protease inhibitors and enzyme substrates makes it a subject of interest in biochemical assays and drug development pipelines.

Quality control of tert-butyl N-(1,1-dimethoxy-3-oxopropan-2-yl)-N-methylcarbamate is critical, with analytical techniques such as HPLC, NMR, and mass spectrometry being employed to ensure purity. The compound's CAS No. 2228618-45-7 is often cross-referenced in material safety data sheets (MSDS) and regulatory compliance documents, highlighting its safe handling protocols. As the pharmaceutical industry shifts toward personalized medicine, intermediates like this are gaining traction for their role in small-molecule therapeutics and biologics.

In conclusion, tert-butyl N-(1,1-dimethoxy-3-oxopropan-2-yl)-N-methylcarbamate (CAS No. 2228618-45-7) represents a versatile building block in modern chemistry. Its applications span from academic research to industrial-scale production, with ongoing studies exploring its potential in catalysis and material science. For researchers seeking reliable synthetic pathways or high-quality reagents, this compound remains a cornerstone in the pursuit of innovative solutions.